Cas no 1352500-26-5 (N,6-Dimethyl-5-(1-tosylpiperidin-2-yl)pyridin-2-amine)

• Product Name: N,6-Dimethyl-5-(1-tosylpiperidin-2-yl)pyridin-2-amine
• CAS No: 1352500-26-5
• MF: C₁₉H₂₅N₃O₂S
• MW: 359.485703229904
• CID: 5217824
• Update Time: 2025-05-30

N,6-Dimethyl-5-(1-tosylpiperidin-2-yl)pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• N,6-Dimethyl-5-(1-tosylpiperidin-2-yl)pyridin-2-amine
• Methyl-[2'-methyl-1-(toluene-4-sulfonyl)-1,2,3,4,5,6-hexahydro-[2,3']bipyridinyl-6'-yl]-amine
• Methyl-[2-methyl-1-(toluene-4-sulfonyl)-1,2,3,4,5,6-hexahydro-[2,3]bipyridinyl-6-yl]-amine

• Inchi： 1S/C19H25N3O2S/c1-14-7-9-16(10-8-14)25(23,24)22-13-5-4-6-18(22)17-11-12-19(20-3)21-15(17)2/h7-12,18H,4-6,13H2,1-3H3,(H,20,21)
• InChI Key： YFVFTZQPCDPSHK-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N1CCCCC1C1=CC=C(NC)N=C1C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 525
• XLogP3: 3.5
• Topological Polar Surface Area: 70.7

Additional information on N,6-Dimethyl-5-(1-tosylpiperidin-2-yl)pyridin-2-amine

N,6-Dimethyl-5-(1-tosylpiperidin-2-yl)pyridin-2-amine: A Comprehensive Overview

N,6-Dimethyl-5-(1-tosylpiperidin-2-yl)pyridin-2-amine (CAS No. 1352500-26-5) is a complex organic compound with a unique structure that has garnered attention in the field of organic chemistry and drug discovery. This compound is characterized by its pyridine ring system, which is substituted with methyl groups at positions 2 and 6, and a tosylpiperidine group at position 5. The presence of these functional groups makes it a versatile molecule with potential applications in various chemical and pharmaceutical industries.

The synthesis of N,6-Dimethyl-5-(1-tosylpiperidin-2-yl)pyridin-2-amine involves a multi-step process that typically begins with the preparation of the pyridine core. This is followed by the introduction of methyl groups at specific positions through alkylation or methylation reactions. The tosylpiperidine group is then introduced via nucleophilic substitution or coupling reactions, ensuring the proper stereochemistry and regioselectivity. Recent advancements in catalytic methods and transition metal-mediated reactions have significantly improved the efficiency and yield of this synthesis process.

One of the most promising applications of this compound lies in its potential as a building block for drug development. The pyridine ring system is known for its ability to interact with various biological targets, such as kinases and G-protein coupled receptors (GPCRs). The tosyl group, being a good leaving group, can be easily modified to introduce additional functional groups, thereby expanding the compound's pharmacological profile. Recent studies have explored the use of this compound in designing inhibitors for enzyme targets associated with cancer and neurodegenerative diseases.

In addition to its pharmaceutical applications, N,6-Dimethyl-5-(1-tosylpiperidin-2-yl)pyridin-2-amine has shown potential in materials science. Its rigid structure and ability to form hydrogen bonds make it a candidate for designing self-assembled monolayers (SAMs) and supramolecular materials. Researchers have investigated its use in creating stimuli-responsive materials that can undergo structural changes in response to external stimuli such as temperature or pH levels.

From an environmental standpoint, this compound has been studied for its biodegradability and toxicity profile. Initial assessments suggest that it exhibits moderate biodegradability under aerobic conditions, though further studies are required to fully understand its environmental impact. Regulatory agencies have emphasized the importance of conducting thorough ecological risk assessments for such compounds to ensure their safe use in industrial applications.

Looking ahead, the development of novel synthetic routes and the exploration of new functionalization strategies will be critical for advancing the utility of N,6-Dimethyl-5-(1-tosylpiperidin-2-yl)pyridin-2_amine. Collaborative efforts between academic institutions and industry partners are expected to drive innovation in this field, leading to breakthroughs in drug discovery and materials science.